Cas no 1593543-00-0 ((3’S)-ent-Ezetimibe)
(3’S)-ent-Ezetimibe structure
Product Name:(3’S)-ent-Ezetimibe
CAS No:1593543-00-0
MF:C24H21F2NO3
MW:409.425253629684
MDL:MFCD28411236
CID:3163602
PubChem ID:51456072
Update Time:2025-04-21
(3’S)-ent-Ezetimibe Chemical and Physical Properties
Names and Identifiers
-
- EzetimiBe impurity 15
- (3’S)-ent-Ezetimibe
- UNII-7XS0TM202F
- (3S,4R)-1-(4-fluorophenyl)-3-[(3S)-3-(4-fluorophenyl)-3-hydroxypropyl]-4-(4-hydroxyphenyl)azetidin-2-one
- Azetidinone, 1-(4-fluorophenyl)-3-((3S)-3-(4-fluorophenyl)-3-hydroxypropyl)-4-(4-hydroxyphenyl)-, (3S,4R)-
- CS-0164699
- S,S,R-EZETIMIBE [USP IMPURITY]
- Ezetimibe (3S,4R,3'S)-Isomer (Ezetimibe Impurity pound(c)
- DTXSID501111386
- Ezetimibe (3S,4R,3'S)-Isomer
- F19405
- (3S,4R)-1-(4-Fluorophenyl)-3-[(3S)-3-(4-fluorophenyl)-3-hydroxypropyl]-4-(4-hydroxyphenyl)-2-azetidinone
- S,S,R-ezetimibe [USP]
- SCHEMBL6050387
- (3'S)-ent-Ezetimibe
- 7XS0TM202F
- EN300-21607007
- (3S,4R)-1-(4-Fluorophenyl)-3-((S)-3-(4-fluorophenyl)-3-hydroxypropyl)-4-(4-hydroxyphenyl)azetidin-2-one
- 1593543-00-0
- 2-Azetidinone, 1-(4-fluorophenyl)-3-[(3S)-3-(4-fluorophenyl)-3-hydroxypropyl]-4-(4-hydroxyphenyl)-, (3S,4R)-; (3S,4R)-1-(4-fluorophenyl)-3-[(3S)-3-(4-fluorophenyl)-3-hydroxy-propyl]-4-(4-hydroxyphenyl)azetidin-2-one; (3S,4R)-1-(4-Fluorophenyl)-3-[(S)-3-(4-fluorophenyl)-3-hydroxypropyl]-4-(4-hydroxyphenyl)azetidin-2-one; S,S,R-Ezetimibe (USP)
-
- MDL: MFCD28411236
- Inchi: 1S/C24H21F2NO3/c25-17-5-1-15(2-6-17)22(29)14-13-21-23(16-3-11-20(28)12-4-16)27(24(21)30)19-9-7-18(26)8-10-19/h1-12,21-23,28-29H,13-14H2/t21-,22-,23-/m0/s1
- InChI Key: OLNTVTPDXPETLC-VABKMULXSA-N
- SMILES: FC1C=CC(=CC=1)N1C([C@@H](CC[C@@H](C2C=CC(=CC=2)F)O)[C@@H]1C1C=CC(=CC=1)O)=O
Computed Properties
- Exact Mass: 409.14894986Da
- Monoisotopic Mass: 409.14894986Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 30
- Rotatable Bond Count: 6
- Complexity: 567
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 60.8Ų
(3’S)-ent-Ezetimibe Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E975090-5mg |
(3’S)-ent-Ezetimibe |
1593543-00-0 | 5mg |
$ 227.00 | 2023-09-07 | ||
| TRC | E975090-50mg |
(3’S)-ent-Ezetimibe |
1593543-00-0 | 50mg |
$ 1748.00 | 2023-09-07 | ||
| Enamine | EN300-21607007-0.05g |
(3S,4R)-1-(4-fluorophenyl)-3-[(3S)-3-(4-fluorophenyl)-3-hydroxypropyl]-4-(4-hydroxyphenyl)azetidin-2-one |
1593543-00-0 | 0.05g |
$2755.0 | 2023-09-16 | ||
| A2B Chem LLC | AF00607-10mg |
(3S,4R)-1-(4-fluorophenyl)-3-((S)-3-(4-fluorophenyl)-3-hydroxypropyl)-4-(4-hydroxyphenyl)azetidin-2-one |
1593543-00-0 | > 95% | 10mg |
$399.00 | 2024-04-20 | |
| A2B Chem LLC | AF00607-50mg |
(3S,4R)-1-(4-fluorophenyl)-3-((S)-3-(4-fluorophenyl)-3-hydroxypropyl)-4-(4-hydroxyphenyl)azetidin-2-one |
1593543-00-0 | > 95% | 50mg |
$1237.00 | 2024-04-20 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY375695-1g |
(3S,4R)-1-(4-Fluorophenyl)-3-[(S)-3-(4-fluorophenyl)-3-hydroxypropyl]-4-(4-hydroxyphenyl)azetidin-2-one |
1593543-00-0 | ≥95% | 1g |
¥22500.00 | 2025-04-18 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | A01_2059840-10mg |
Ezetimibe impurity SSR, 95% |
1593543-00-0 | 95% | 10mg |
¥2250.00 | 2025-04-18 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | A01_2059840-25mg |
Ezetimibe impurity SSR, 95% |
1593543-00-0 | 95% | 25mg |
¥3875.00 | 2025-04-18 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | A01_2059840-100mg |
Ezetimibe impurity SSR, 95% |
1593543-00-0 | 95% | 100mg |
¥7500.00 | 2025-04-18 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | A01_2059840-250mg |
Ezetimibe impurity SSR, 95% |
1593543-00-0 | 95% | 250mg |
¥12750.00 | 2025-04-18 |
(3’S)-ent-Ezetimibe Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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